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Compound of Interest

Compound Name: MPI-0441138

CAS No.: 827030-33-1

Cat. No.: B1662966

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound MPI-
0441138, a potent inducer of apoptosis with significant potential in cancer therapy. This

document details the quantitative data from key studies, outlines the experimental protocols

used to characterize the compound, and visualizes the associated signaling pathways and

experimental workflows.

Quantitative Data Summary
MPI-0441138 (also known as EP128265) is a small molecule identified as 2-chloro-N-(4-

methoxyphenyl)-N-methylquinazolin-4-amine.[1][2] It has demonstrated potent in vitro and in

vivo anti-cancer activity. The following tables summarize the key quantitative findings from the

primary research articles.
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In Vitro Activity of MPI-0441138

Assay Result

Caspase-3 Activation (EC50 in T47D cells) 2 nM[1][2]

Cell Proliferation Inhibition (GI50 in T47D cells) 2 nM[1][2]

Tubulin Polymerization Inhibition Effective inhibitor

Activity in Pgp-1 Overexpressing Cells Effective

In Vivo Efficacy of MPI-0441138 in Xenograft

Models

Cancer Model Efficacy

MX-1 Human Breast Cancer Efficacious

PC-3 Prostate Cancer Efficacious

Experimental Protocols
The following sections detail the methodologies for the key experiments cited in the primary

literature on MPI-0441138.

Caspase-3 Activation Assay (Colorimetric)
This assay quantifies the activity of caspase-3, a key executioner caspase in apoptosis.

Principle: The assay is based on the spectrophotometric detection of the chromophore p-

nitroaniline (pNA) after its cleavage from the labeled substrate DEVD-pNA by caspase-3.[3]

The amount of pNA released is proportional to the caspase-3 activity.

Protocol:

Cell Culture and Treatment: Plate cells (e.g., T47D) in a 96-well plate and treat with various

concentrations of MPI-0441138. Incubate for a specified period (e.g., 24 hours).

Cell Lysis: Lyse the cells using a chilled cell lysis buffer.
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Assay Reaction:

Prepare a reaction buffer containing DTT.

Add the cell lysate to the reaction buffer.

Add the DEVD-pNA substrate to a final concentration of 200 µM.[3]

Incubate at 37°C for 1-2 hours.[3]

Data Acquisition: Measure the absorbance at 400-405 nm using a microplate reader.

Analysis: The fold-increase in caspase-3 activity is determined by comparing the absorbance

of treated samples to untreated controls.[3]

Cell Proliferation Assay (e.g., SRB or MTS Assay)
This assay measures the effect of MPI-0441138 on the proliferation of cancer cell lines.

Principle: These assays are based on the measurement of cellular protein content (SRB) or the

metabolic reduction of a tetrazolium salt by viable cells (MTS), which correlates with the

number of viable cells.

Protocol:

Cell Seeding: Seed cells in a 96-well plate at a predetermined density.

Compound Treatment: After allowing the cells to attach, add serial dilutions of MPI-0441138.

Incubation: Incubate the plates for a period that allows for multiple cell doublings (e.g., 72

hours).

Assay Development:

SRB Assay: Fix the cells with trichloroacetic acid, stain with sulforhodamine B, and then

solubilize the bound dye.

MTS Assay: Add the MTS reagent to the culture medium and incubate to allow for color

development.
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Data Acquisition: Measure the absorbance at the appropriate wavelength (e.g., 510 nm for

SRB, 490 nm for MTS) using a microplate reader.

Analysis: Calculate the GI50 value, which is the concentration of the compound that inhibits

cell growth by 50%.

Tubulin Polymerization Assay
This assay assesses the in vitro effect of MPI-0441138 on the polymerization of purified tubulin.

Principle: The polymerization of tubulin into microtubules causes an increase in light scattering,

which can be measured as an increase in absorbance at 340 nm.[4][5]

Protocol:

Reagent Preparation:

Reconstitute purified tubulin in a general tubulin buffer.

Prepare a reaction mix containing GTP and glycerol.

Assay Setup:

Pre-warm a 96-well plate to 37°C.[4][5]

Add MPI-0441138 at various concentrations to the wells.

Initiation of Polymerization: Add the cold tubulin solution to the wells to initiate

polymerization.

Data Acquisition: Immediately begin measuring the absorbance at 340 nm every 60 seconds

for 60 minutes in a temperature-controlled microplate reader set at 37°C.[6]

Analysis: The rate and extent of tubulin polymerization are determined by the change in

absorbance over time. The effect of MPI-0441138 is compared to control wells (vehicle) and

known tubulin inhibitors or stabilizers.

In Vivo Xenograft Efficacy Studies
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These studies evaluate the anti-tumor activity of MPI-0441138 in a living organism.

Principle: Human cancer cells are implanted into immunocompromised mice to form tumors.

The effect of MPI-0441138 on tumor growth is then monitored over time.

Protocol:

Animal Model: Use immunocompromised mice (e.g., nude or SCID mice).

Tumor Implantation:

Inject a suspension of human cancer cells (e.g., MX-1 or PC-3) subcutaneously into the

flank of the mice.[7]

Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

Treatment:

Randomize the mice into treatment and control groups.

Administer MPI-0441138 via a suitable route (e.g., oral gavage or intraperitoneal injection)

according to a predetermined dosing schedule. The control group receives the vehicle.

Monitoring:

Measure tumor volume using calipers at regular intervals (e.g., twice weekly).

Monitor the body weight of the mice as an indicator of toxicity.

Endpoint: The study is terminated when the tumors in the control group reach a

predetermined size or at a specified time point.

Analysis: Compare the tumor growth in the treated groups to the control group to determine

the percentage of tumor growth inhibition.

Signaling Pathways and Experimental Workflows
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The following diagrams, generated using the DOT language, illustrate the key mechanisms of

action and experimental processes associated with MPI-0441138.
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Click to download full resolution via product page

Caption: Apoptotic pathway induced by MPI-0441138.
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Caption: Workflow for the Caspase-3 Activation Assay.
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Caption: Workflow for the Tubulin Polymerization Assay.
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Caption: Workflow for In Vivo Xenograft Efficacy Studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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